7-Chloro-2-(chloromethyl)benzoxazole
Overview
Description
7-Chloro-2-(chloromethyl)benzoxazole (CAS# 116044-87-2) is a research chemical . It has a molecular weight of 202.04 and a molecular formula of C8H5Cl2NO . The IUPAC name is 7-chloro-2-(chloromethyl)-1,3-benzoxazole .
Molecular Structure Analysis
The molecular structure of 7-Chloro-2-(chloromethyl)benzoxazole includes a benzene ring fused to an oxazole moiety . The InChI key is CBGNQFKWYGLPHN-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
7-Chloro-2-(chloromethyl)benzoxazole has a molecular weight of 202.04 and a molecular formula of C8H5Cl2NO . It has a complexity of 167 and a LogP of 3.22000 .Scientific Research Applications
Antimicrobial Activity
Benzoxazole derivatives have been found to exhibit antimicrobial activity. They have been effective against various bacterial and fungal strains . For instance, some benzoxazole compounds have shown significant antimicrobial activity against Bacillus subtilis, Escherichia coli, Pseudomonas aeruginosa, Klebsiella pneumoniae, Salmonella typhi, Candida albicans, and Aspergillus niger .
Anticancer Activity
Benzoxazole derivatives have also been evaluated for their anticancer activities. Some compounds have shown promising results against the Human colorectal carcinoma (HCT116) cancer cell line . The benzoxazole scaffold allows efficient interaction with biological targets, which can be beneficial in cancer treatment .
Anti-Inflammatory Activity
Benzoxazole forms the active component in many marketed drugs such as the non-steroidal anti-inflammatory drug, funoxaprofen . This suggests that benzoxazole derivatives could potentially be used in the development of new anti-inflammatory drugs.
Antioxidant Activity
Benzoxazole-containing compounds have been found to exhibit antioxidant properties . Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures.
Antiviral Activity
Some benzoxazole derivatives have shown antiviral properties . This suggests that they could potentially be used in the development of new antiviral drugs.
Antitubercular Activity
Benzoxazole derivatives have also been found to exhibit antitubercular properties . This suggests that they could potentially be used in the development of new drugs for the treatment of tuberculosis.
Anthelmintic Properties
Benzoxazole derivatives have been found to exhibit anthelmintic properties . Anthelmintics are drugs that expel parasitic worms (helminths) and other internal parasites from the body by either stunning or killing them.
Carbonic Anhydrase Inhibition
2-Mercaptobenzoxazole, a derivative of benzoxazole, has been found to inhibit human carbonic anhydrases . Carbonic anhydrases are a family of enzymes that catalyze the rapid conversion of carbon dioxide to bicarbonate and protons, a reaction that occurs rather slowly in the absence of a catalyst.
Future Directions
Benzoxazole derivatives have gained a lot of importance in recent years due to their wide spectrum of pharmacological activities . Therefore, the study and development of new benzoxazole derivatives, including 7-Chloro-2-(chloromethyl)benzoxazole, may continue to be a significant area of research in the future .
Mechanism of Action
Target of Action
Benzoxazole derivatives, a class to which this compound belongs, have been known to interact with key biological targets implicated in diseases such as cancer, diabetes, pain, inflammation, and cardiovascular disorders .
Mode of Action
The planar benzene ring can form π-π stacking or π-cation interaction with the host molecule, whereas the 1-oxygen and 3-nitrogen of the oxazole moiety are hydrogen bond acceptors, hence, engage in non-covalent interactions .
Biochemical Pathways
Benzoxazole derivatives have been associated with a wide range of biological activities, suggesting that they may affect multiple biochemical pathways .
Result of Action
Benzoxazole derivatives have been associated with a wide range of biological activities, including antimicrobial, antitumor, antioxidant, antiviral, antitubercular, and anthelmintic properties, among others .
properties
IUPAC Name |
7-chloro-2-(chloromethyl)-1,3-benzoxazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5Cl2NO/c9-4-7-11-6-3-1-2-5(10)8(6)12-7/h1-3H,4H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CBGNQFKWYGLPHN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)Cl)OC(=N2)CCl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5Cl2NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
202.03 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
7-Chloro-2-(chloromethyl)benzoxazole | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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